AMPK

Target Description

AMP-activated protein kinase (AMPK) is a highly conserved serine/threonine protein kinase that acts as a master regulator of cellular energy homeostasis. Activated by conditions that increase the AMP:ATP ratio, such as exercise, nutrient deprivation, or metabolic stress, AMPK phosphorylates key enzymes and transcription factors to promote catabolic processes (e.g., fatty acid oxidation, glycolysis) and inhibit anabolic processes (e.g., protein synthesis, lipogenesis), thereby restoring energy balance. It plays crucial roles in metabolism, inflammation, and cell growth.